Cas no 4127-53-1 (3-Methyl-2,1-benzoxazole)
3-Methyl-2,1-benzoxazole structure
Product Name:3-Methyl-2,1-benzoxazole
CAS No:4127-53-1
MF:C8H7NO
MW:133.147281885147
MDL:MFCD01208009
CID:926811
PubChem ID:264292
Update Time:2025-04-19
3-Methyl-2,1-benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-2,1-benzoxazole
- 3-methyl-2,1-benzisoxazole
- 3-Methyl-anthranil
- 3-Methylanthranyl
- 3-Methyl-benz[c]isoxazol
- 3-methylbenzo[c]isoxazole
- 3-methyl-benzo[c]isoxazole
- AC1L6BKE
- AC1Q4XL8
- AR-1F4168
- CTK4I4545
- NSC99340
- SureCN1423001
- 2,1-Benzisoxazole, 3-methyl-
- 3-methylanthranil
- SY246355
- SCHEMBL1423001
- AC6101
- MFCD01208009
- NSC-99340
- 4127-53-1
- DTXSID10295026
- DB-152048
- A918470
- anthranil, 3-methyl-
- 3-Methyl-2,1-benzoxazole
-
- MDL: MFCD01208009
- Inchi: 1S/C8H7NO/c1-6-7-4-2-3-5-8(7)9-10-6/h2-5H,1H3
- InChI Key: ZOQDGMRYMRFKRV-UHFFFAOYSA-N
- SMILES: O1C(C)=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 133.05281
- Monoisotopic Mass: 133.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 2.1
Experimental Properties
- PSA: 26.03
- LogP: 2.13620
3-Methyl-2,1-benzoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A279394-1g |
3-Methylbenzo[c]isoxazole |
4127-53-1 | 97% | 1g |
$676.0 | 2025-04-19 | |
| Ambeed | A279394-5g |
3-Methylbenzo[c]isoxazole |
4127-53-1 | 97% | 5g |
$1521.0 | 2025-04-19 | |
| Chemenu | CM385522-1g |
3-Methylbenzo[c]isoxazole |
4127-53-1 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM385522-5g |
3-Methylbenzo[c]isoxazole |
4127-53-1 | 95%+ | 5g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | D685599-0.25g |
3-Methylbenzo[c]isoxazole |
4127-53-1 | 95% | 0.25g |
$140 | 2024-07-20 | |
| eNovation Chemicals LLC | D685599-1g |
3-Methylbenzo[c]isoxazole |
4127-53-1 | 95% | 1g |
$315 | 2024-07-20 | |
| eNovation Chemicals LLC | D685599-5g |
3-Methylbenzo[c]isoxazole |
4127-53-1 | 95% | 5g |
$715 | 2024-07-20 | |
| eNovation Chemicals LLC | D685599-10g |
3-Methylbenzo[c]isoxazole |
4127-53-1 | 95% | 10g |
$1265 | 2024-07-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y16985-1g |
3-Methyl-2,1-benzoxazole |
4127-53-1 | 95% | 1g |
¥3309.0 | 2024-07-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y16985-5g |
3-Methyl-2,1-benzoxazole |
4127-53-1 | 95% | 5g |
¥7359.0 | 2024-07-15 |
3-Methyl-2,1-benzoxazole Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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